Cas no 1537561-97-9 (1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide)

• Product Name: 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide
• CAS No: 1537561-97-9
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5901704
• PubChem ID: 81579960
• Update Time: 2025-06-13

1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,4-tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide
• 1537561-97-9
• EN300-6474794
• AKOS020158928
• 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide

• Inchi： 1S/C15H19N3O2/c16-14(19)13-6-3-9-18(13)15(20)11-7-8-17-12-5-2-1-4-10(11)12/h1-2,4-5,11,13,17H,3,6-9H2,(H2,16,19)
• InChI Key： FGWRVDOULCDICZ-UHFFFAOYSA-N
• SMILES： O=C(C1C2C=CC=CC=2NCC1)N1CCCC1C(N)=O

Computed Properties

• Exact Mass: 273.147726857g/mol
• Monoisotopic Mass: 273.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide

Comprehensive Overview of 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide (CAS No. 1537561-97-9)

1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide (CAS No. 1537561-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique tetrahydroquinoline and pyrrolidine carboxamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The molecular structure of 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide combines a tetrahydroquinoline scaffold with a pyrrolidine-2-carboxamide group, creating a hybrid framework that is often explored in medicinal chemistry. Such hybrids are known for their ability to interact with various enzymes and receptors, making them valuable candidates for the development of novel therapeutics. The presence of the carbonyl linkage further enhances the compound's versatility in chemical modifications.

In recent years, the demand for tetrahydroquinoline derivatives has surged due to their prominence in designing kinase inhibitors and GPCR modulators. These topics are frequently searched in scientific databases and AI-driven platforms, reflecting the growing interest in targeted therapies. The compound's CAS No. 1537561-97-9 is often queried alongside terms like "pyrrolidine carboxamide applications" and "tetrahydroquinoline synthesis," highlighting its relevance in contemporary research.

From a synthetic perspective, 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide can be prepared through multi-step organic reactions, including amide coupling and cyclization strategies. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmacological evaluations. The compound's solubility and stability under physiological conditions are also key considerations for its potential use in drug formulation.

Beyond its pharmaceutical potential, this compound is also studied for its structure-activity relationships (SAR). Understanding how modifications to the tetrahydroquinoline or pyrrolidine components affect bioactivity is a hot topic in computational chemistry and molecular modeling. Searches for "SAR of heterocyclic compounds" often include references to similar structures, underscoring the interdisciplinary nature of this research.

In summary, 1-(1,2,3,4-Tetrahydroquinoline-4-carbonyl)pyrrolidine-2-carboxamide (CAS No. 1537561-97-9) represents a promising area of exploration in modern chemistry and drug development. Its unique structural attributes and potential applications align with current trends in precision medicine and small-molecule therapeutics, making it a compound of enduring interest to scientists and industry professionals alike.